Cas no 1805450-02-5 (3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805450-02-5
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866082
• Update Time: 2025-05-21

3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-1-4-2-13-7(8(11)12)6(10)5(4)3-14/h2,8,14H,1,3H2
• InChI Key： JACLPMJPQAQJLO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CBr)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

Introduction to 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805450-02-5)

3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol, identified by the CAS number 1805450-02-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including bromo, bromomethyl, and difluoromethyl substituents, as well as a hydroxymethyl group at the 4-position, makes this molecule a versatile intermediate for synthesizing more complex pharmacophores.

The structural features of 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol contribute to its potential applications in drug discovery. The bromo and bromomethyl groups serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in constructing biaryl structures. These types of structures are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties and biological activity. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The pyridine scaffold is particularly relevant in this context, as it is a core structure found in numerous bioactive compounds. For instance, 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol could be utilized as a precursor in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy by inhibiting aberrant signaling pathways. The compound’s ability to undergo selective functionalization allows researchers to fine-tune its properties for specific biological targets.

One of the most compelling aspects of this compound is its potential in developing next-generation agrochemicals. Pyridine derivatives are widely used in pesticides and herbicides due to their efficacy and selectivity. The unique combination of substituents in 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol makes it an attractive candidate for designing novel compounds that can combat resistant pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices globally.

The synthetic pathways involving 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol are also worth exploring. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, can be leveraged to optimize the production process and improve yield. These methods not only enhance efficiency but also reduce waste, making them more environmentally friendly. As the pharmaceutical industry moves towards greener chemistry, compounds like this one are likely to play a pivotal role in future drug development.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The introduction of fluorine atoms can significantly alter the electronic distribution of the molecule, leading to enhanced binding interactions with biological targets. For example, 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol could be modified to produce ligands that interact with enzymes or receptors involved in disease pathways. Such modifications are often critical in achieving high-affinity binders for therapeutic applications.

The compound’s versatility also extends to material science applications. Pyridine derivatives have been explored in the development of organic electronic materials, including light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The electron-withdrawing nature of the difluoromethyl group and the presence of multiple reactive sites make this molecule a candidate for designing novel organic semiconductors with improved performance characteristics.

In conclusion,3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805450-02-5) represents a promising intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for further derivatization into bioactive molecules targeting various diseases. As research continues to evolve, compounds like this will remain at the forefront of innovation, driving advancements in both therapeutic and material sciences.